Cas no 201410-66-4 ((+)-Talarozole)

• Product Name: (+)-Talarozole
• CAS No: 201410-66-4
• MF: C₂₁H₂₃N₅S
• MW: 377.50582242012
• CID: 4633650
• PubChem ID: 9799888
• Update Time: 2025-06-14

(+)-Talarozole Chemical and Physical Properties

Names and Identifiers

• Talarozole
• Rambazole
• N-(4-(2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl)phenyl)benzo[d]thiazol-2-amine
• R115866
• 2-Benzothiazolamine, N-[4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]-
• C21H23N5S
• N-{4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl}-1,3-benzothiazol-2-amine
• Rambazole (TN)
• Talarozole (USAN/INN)
• Talarozole [USAN:INN]
• 2-Benzothiazolamine, N-(4-(2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl)phenyl)-
• R 115866
• N-(4-(2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl)phenyl)-2-
• (+)-Talarozole
• NCGC00378894-02
• CHEBI:102167
• N-{4-[2-ethyl-1-(1,2,4-triazol-1-yl)butyl]phenyl}-1,3-benzothiazol-2-amine
• BDBM50253810
• R-115866
• NCGC00378894-01
• (+/-)-N-[4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]-2-benzothiazol-amine
• G13914
• CS-1343
• D09385
• Talarozole R enantiomer;R115866;R 115866;R-115866
• UNII-XKD9N5CJ6W
• (+)-N-[4-[2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]-2-benzothiazolamine
• N-{4-[2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl}-1,3-benzothi azol-2-amine
• N-(4-(2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl)phenyl)-2-benzothiazolamine
• BCP28256
• SCHEMBL721201
• AKOS005067289
• N-[4-[(1RS)-2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]benzothiazol-2-amine
• TALAROZOLE [INN]
• Rambazole; R115866; R-115866; R 115866
• N-(4-((1RS)-2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl)phenyl)benzothiazol-2-amine
• G13915
• Z2037280125
• CHEMBL459505
• TALAROZOLE [WHO-DD]
• BCP21218
• 201410-53-9
• Talarozole [USAN]
• 201410-67-5
• HY-14531
• Q15410180
• XKD9N5CJ6W
• A926099
• DTXSID70942185
• 201410-66-4
• D85497
• BRD-A95755460-001-01-3
• SNFYYXUGUBUECJ-UHFFFAOYSA-N
• (-)-Talarozole
• BIA41053
• (+/-)-N-[4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]-2-benzothiazolamine
• GLXC-15763
• N-[4-[2-ethyl-1-(1,2,4-triazol-1-yl)butyl]phenyl]-1,3-benzothiazol-2-amine
• DB13083
• GTPL11381
• DA-78171
• SCHEMBL21020998
• WS-02133
• DA-48589

• Inchi： 1S/C21H23N5S/c1-3-15(4-2)20(26-14-22-13-23-26)16-9-11-17(12-10-16)24-21-25-18-7-5-6-8-19(18)27-21/h5-15,20H,3-4H2,1-2H3,(H,24,25)
• InChI Key： SNFYYXUGUBUECJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC1C=CC(=CC=1)C(C(CC)CC)N1C=NC=N1

Computed Properties

• Exact Mass: 377.167417g/mol
• Monoisotopic Mass: 377.167417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 83.9
• Molecular Weight: 377.5g/mol

(+)-Talarozole Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on (+)-Talarozole

(+)-Talarozole (CAS No. 201410-66-4): A Comprehensive Overview of Its Mechanism, Applications, and Research Insights

(+)-Talarozole, with the CAS number 201410-66-4, is a selective retinoic acid metabolism-blocking agent (RAMBA) that has garnered significant attention in dermatology and oncology research. This compound, also known by its systematic name, modulates retinoic acid levels by inhibiting the cytochrome P450 enzyme CYP26, a key player in retinoic acid degradation. Its unique mechanism of action makes it a promising candidate for treating conditions like psoriasis, acne, and certain cancer types, aligning with current trends in personalized medicine and targeted therapies.

In recent years, the demand for innovative dermatological treatments has surged, driven by increasing awareness of skin health and the limitations of conventional therapies. (+)-Talarozole addresses these gaps by offering a non-immunosuppressive alternative to systemic retinoids, reducing side effects like dryness and photosensitivity. Researchers and clinicians frequently search for "new acne treatments 2024" or "retinoic acid modulators for psoriasis," reflecting the compound's relevance in cutting-edge dermatology. Its ability to normalize keratinocyte differentiation further positions it as a breakthrough for chronic skin disorders.

Beyond dermatology, (+)-Talarozole has shown potential in oncology research, particularly in cancers dependent on retinoic acid signaling pathways. Studies exploring "CYP26 inhibitors in cancer therapy" highlight its role in enhancing the efficacy of retinoid-based treatments while mitigating resistance. The compound's selective action minimizes off-target effects, a critical advantage in precision medicine. This aligns with the growing interest in "combination therapies for solid tumors" and "targeted drug delivery systems," topics dominating academic and pharmaceutical discussions.

The synthesis and formulation of (+)-Talarozole (CAS 201410-66-4) involve advanced chiral chemistry techniques, ensuring high enantiomeric purity—a factor crucial for its pharmacological activity. Analytical methods like HPLC and mass spectrometry are employed to validate its stability and bioavailability, addressing common queries such as "how to test retinoic acid modulator purity." These technical aspects cater to both researchers and manufacturers seeking "high-quality RAMBA compounds" for preclinical development.

From a commercial perspective, the patent landscape and regulatory status of (+)-Talarozole are frequently searched topics, especially among investors tracking "emerging dermatology drugs." Its orphan drug designations in certain jurisdictions underscore its therapeutic potential for rare conditions, further fueling interest in "niche market pharmaceuticals." As the compound progresses through clinical trials, updates on its safety profile and efficacy data remain highly anticipated, reflecting the dynamic nature of drug development.

In summary, (+)-Talarozole (CAS 201410-66-4) represents a convergence of dermatological innovation and oncological research, addressing unmet medical needs through its unique CYP26 inhibition. Its alignment with trending search terms like "next-gen retinoids" and "precision dermatology" ensures its continued relevance in scientific and commercial spheres. Future studies will likely explore its applications in combination regimens and biomarker-driven therapies, solidifying its position as a versatile therapeutic agent.